Cas no 1228689-61-9 (5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester)
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester is a brominated isoxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-bromophenyl group and a methyl ester functionality, enhancing reactivity for further synthetic modifications. The compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds. Its stability under standard conditions and well-defined purity make it suitable for precise laboratory use. The presence of the bromo substituent allows for selective cross-coupling reactions, facilitating the construction of complex molecular frameworks. This compound is typically supplied with high chemical purity, ensuring reliable performance in research applications.
1228689-61-9 structure
Product Name:5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester
CAS No:1228689-61-9
MF:C12H10BrNO3
MW:296.11670255661
MDL:MFCD18384841
CID:1073285
PubChem ID:56604575
Update Time:2025-06-07
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester
- Methyl 5-(4-bromophenyl)-3-methylisoxazole-4-carboxylate
- methyl 5-(4-bromophenyl)-3-methyl-isoxazole-4-carboxylate
- 3-Methyl-4-carboxy-5-(4-brom-phenyl)-isoxazol
- 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid
- 5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid
- 5-(4-bromophenyl)-3-methylisoxazole-4-carboxylic acid methyl ester
- AG-L-58607
- CTK5I7377
- QC-1522
- SureCN1563
- methyl 5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylate
- 4-Isoxazolecarboxylic acid, 5-(4-bromophenyl)-3-methyl-, methyl ester
- YVWJQDKQALEQHO-UHFFFAOYSA-N
- 2689AD
- OR346262
- AK191562
- 5-(4-bromophenyl)-3
- SCHEMBL1883
- 1228689-61-9
- AS-5294
- MFCD18384841
- Methyl5-(4-bromophenyl)-3-methylisoxazole-4-carboxylate
- A856447
- AKOS015851015
- DB-109406
- CS-M1729
-
- MDL: MFCD18384841
- Inchi: 1S/C12H10BrNO3/c1-7-10(12(15)16-2)11(17-14-7)8-3-5-9(13)6-4-8/h3-6H,1-2H3
- InChI Key: YVWJQDKQALEQHO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=C(C(=O)OC)C(C)=NO1
Computed Properties
- Exact Mass: 294.98441g/mol
- Monoisotopic Mass: 294.98441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 3
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM248372-1g |
Methyl 5-(4-bromophenyl)-3-methylisoxazole-4-carboxylate |
1228689-61-9 | 95% | 1g |
$345 | 2021-08-04 | |
| Fluorochem | 070427-500mg |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester |
1228689-61-9 | 95% | 500mg |
£120.00 | 2022-03-01 | |
| Fluorochem | 070427-1g |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester |
1228689-61-9 | 95% | 1g |
£188.00 | 2022-03-01 | |
| Fluorochem | 070427-5g |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester |
1228689-61-9 | 95% | 5g |
£630.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DZ297-200mg |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester |
1228689-61-9 | 95+% | 200mg |
240.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DZ297-50mg |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester |
1228689-61-9 | 95+% | 50mg |
95.0CNY | 2021-07-13 | |
| TRC | B997790-10mg |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic Acid Methyl Ester |
1228689-61-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B997790-50mg |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic Acid Methyl Ester |
1228689-61-9 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B997790-100mg |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic Acid Methyl Ester |
1228689-61-9 | 100mg |
$ 185.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DZ297-100mg |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester |
1228689-61-9 | 95+% | 100mg |
290CNY | 2021-05-08 |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
1228689-61-9 (5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester) Related Products
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